Cas no 1424347-72-7 (N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide)

• Product Name: N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide
• CAS No: 1424347-72-7
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 5939680
• PubChem ID: 71932255
• Update Time: 2025-11-01

N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide
• 1424347-72-7
• AKOS033114995
• N-(Cyanomethyl)-N-methyl-2-naphthalen-1-ylcyclopropane-1-carboxamide
• Z1151697719
• EN300-26679590

• Inchi： 1S/C17H16N2O/c1-19(10-9-18)17(20)16-11-15(16)14-8-4-6-12-5-2-3-7-13(12)14/h2-8,15-16H,10-11H2,1H3
• InChI Key： WJVUVQMRBUKMQF-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C1=CC=CC2C=CC=CC1=2)N(C)CC#N

Computed Properties

• Exact Mass: 264.126263138g/mol
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų

Additional information on N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide

N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide (CAS No. 1424347-72-7): An Overview of Its Structure, Properties, and Applications

N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide (CAS No. 1424347-72-7) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinct structural features, exhibits a range of properties that make it a valuable candidate for various applications, from pharmaceutical development to advanced materials research.

The molecular structure of N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide is composed of a cyclopropane ring substituted with a naphthalene group and a cyano-functionalized amide moiety. The cyclopropane ring, known for its high ring strain, imparts unique reactivity and stability to the molecule. The naphthalene group, a polycyclic aromatic hydrocarbon, contributes to the compound's aromatic character and electronic properties. The cyano-functionalized amide moiety adds further complexity and functionality, making the compound versatile for various chemical transformations.

Recent studies have highlighted the potential of N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide in pharmaceutical research. One notable application is its use as a scaffold for the development of novel therapeutic agents. The compound's structural features allow for the introduction of various functional groups, enabling the fine-tuning of pharmacological properties such as solubility, bioavailability, and target specificity. For instance, researchers have explored the use of this compound as a precursor for the synthesis of anti-inflammatory drugs and anticancer agents.

In addition to its pharmaceutical applications, N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide has shown promise in materials science. Its unique combination of aromaticity and functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. Studies have demonstrated its potential in the synthesis of polymers with enhanced mechanical strength and thermal stability. These materials find applications in various industries, including electronics, automotive, and aerospace.

The synthesis of N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and cycloaddition reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound. For example, the use of catalytic systems and green solvents has significantly reduced the environmental impact of its synthesis.

The physical and chemical properties of N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide are well-documented in the literature. It is a solid at room temperature with a melting point ranging from 95°C to 98°C. The compound is moderately soluble in organic solvents such as dichloromethane and dimethylformamide but exhibits low solubility in water. Its UV/Vis absorption spectrum shows characteristic peaks at wavelengths corresponding to π→π* transitions in the naphthalene moiety.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly used to characterize N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide. NMR spectroscopy provides detailed information about the molecular structure, including the connectivity and environment of individual atoms. MS analysis helps confirm the molecular weight and purity of the compound.

In conclusion, N-(cyanomethyl)-N-methyl-2-(naphthalen-1-yl)cyclopropane-1-carboxamide (CAS No. 1424347-72-7) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and functional groups make it an attractive candidate for further research and development. As new synthetic methodologies continue to emerge, the scope for exploring its diverse applications will only expand.